Cas no 1346686-57-4 ([3,4'-Bipyridin]-5-ylmethanamine)
[3,4'-Bipyridin]-5-ylmethanamine is a bipyridine derivative featuring an aminomethyl functional group at the 5-position of the 3,4'-bipyridine scaffold. This compound is of interest in coordination chemistry and materials science due to its ability to act as a chelating ligand, forming stable complexes with transition metals. The presence of both pyridyl nitrogen atoms and the primary amine group enhances its binding versatility, making it suitable for catalytic and supramolecular applications. Its rigid bipyridine core contributes to structural stability, while the amine moiety allows for further functionalization. This compound is particularly valuable in the synthesis of metal-organic frameworks (MOFs) and as a precursor for bioactive molecules.
1346686-57-4 structure
Product Name:[3,4'-Bipyridin]-5-ylmethanamine
CAS No:1346686-57-4
MF:C11H11N3
MW:185.225141763687
MDL:MFCD19688963
CID:1034649
PubChem ID:71301604
Update Time:2025-06-07
[3,4'-Bipyridin]-5-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- [3,4'-Bipyridin]-5-ylmethanamine
- (5-pyridin-4-ylpyridin-3-yl)methanamine
- [3,4'-Bipyridin]-5-ylmethamine
- DB-225327
- SB55350
- [5-(pyridin-4-yl)pyridin-3-yl]methanamine
- F2167-1039
- AKOS016014845
- 1-([3,4'-Bipyridin]-5-yl)methanamine
- EN300-240197
- DTXSID90744421
- CS-0268478
- 1346686-57-4
- [3,4-Bipyridin]-5-ylmethanamine
-
- MDL: MFCD19688963
- Inchi: 1S/C11H11N3/c12-6-9-5-11(8-14-7-9)10-1-3-13-4-2-10/h1-5,7-8H,6,12H2
- InChI Key: XXJMEPZSYKBOTK-UHFFFAOYSA-N
- SMILES: N1C=C(CN)C=C(C=1)C1C=CN=CC=1
Computed Properties
- Exact Mass: 185.095297364g/mol
- Monoisotopic Mass: 185.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 51.8Ų
[3,4'-Bipyridin]-5-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM170323-1g |
[3,4'-bipyridin]-5-ylmethanamine |
1346686-57-4 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM170323-1g |
[3,4'-bipyridin]-5-ylmethanamine |
1346686-57-4 | 95% | 1g |
$712 | 2023-02-18 | |
| Alichem | A029181593-1g |
[3,4'-Bipyridin]-5-ylmethanamine |
1346686-57-4 | 95% | 1g |
$684.52 | 2022-04-03 | |
| TRC | B236126-100mg |
[3,4'-bipyridin]-5-ylmethanamine |
1346686-57-4 | 100mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B236126-500mg |
[3,4'-bipyridin]-5-ylmethanamine |
1346686-57-4 | 500mg |
$ 500.00 | 2022-06-07 | ||
| TRC | B236126-1g |
[3,4'-bipyridin]-5-ylmethanamine |
1346686-57-4 | 1g |
$ 775.00 | 2022-06-07 | ||
| Enamine | EN300-240197-0.05g |
[5-(pyridin-4-yl)pyridin-3-yl]methanamine |
1346686-57-4 | 95% | 0.05g |
$744.0 | 2024-06-19 | |
| Enamine | EN300-240197-0.1g |
[5-(pyridin-4-yl)pyridin-3-yl]methanamine |
1346686-57-4 | 95% | 0.1g |
$779.0 | 2024-06-19 | |
| Enamine | EN300-240197-0.25g |
[5-(pyridin-4-yl)pyridin-3-yl]methanamine |
1346686-57-4 | 95% | 0.25g |
$814.0 | 2024-06-19 | |
| Enamine | EN300-240197-0.5g |
[5-(pyridin-4-yl)pyridin-3-yl]methanamine |
1346686-57-4 | 95% | 0.5g |
$849.0 | 2024-06-19 |
[3,4'-Bipyridin]-5-ylmethanamine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
1346686-57-4 ([3,4'-Bipyridin]-5-ylmethanamine) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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